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Compound of Interest

Compound Name:
Benzenamine, 2-

[(hexyloxy)methyl]-

Cat. No.: B1387113 Get Quote

Technical Data Sheet: Benzenamine, 2-
[(hexyloxy)methyl]-
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the available information for the chemical

compound Benzenamine, 2-[(hexyloxy)methyl]-. Based on a comprehensive search of

publicly available scientific literature and chemical databases, this compound appears to be a

novel or not extensively studied molecule. As such, detailed experimental data, including in-

depth protocols and associated signaling pathways, are not available at the time of this report.

The information presented herein is based on its chemical structure and data from structurally

related compounds.

Chemical Identity and Properties
The fundamental molecular characteristics of Benzenamine, 2-[(hexyloxy)methyl]- have been

determined based on its chemical nomenclature.
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Property Value Source

Molecular Formula C₁₃H₂₁NO Calculated

Molecular Weight 207.31 g/mol Calculated

IUPAC Name 2-[(hexyloxy)methyl]aniline -

Synonyms
2-

(Hexyloxymethyl)benzenamine
-

Note: The molecular weight is a calculated value based on the molecular formula and has been

cross-referenced with isomers of the same formula, such as 2-(adamantan-1-yl)-N-

methylacetamide and 2-ethyl-N-[(1S)-2-methoxy-1-methylethyl]-6-methylbenzenamine, which

have a computed molecular weight of 207.31 g/mol .[1][2]

Structural Information
The chemical structure of Benzenamine, 2-[(hexyloxy)methyl]- consists of a benzenamine

(aniline) core substituted at the ortho position with a hexyloxymethyl group.
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Logical Structure of Benzenamine, 2-[(hexyloxy)methyl]-
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Caption: Logical relationship of the structural components of Benzenamine, 2-
[(hexyloxy)methyl]-.

Experimental Data and Protocols
A thorough search of scientific databases and literature reveals a lack of specific experimental

studies for Benzenamine, 2-[(hexyloxy)methyl]-. Consequently, detailed experimental

protocols for its synthesis, characterization, or biological evaluation are not available in

published resources.
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For researchers interested in this molecule, synthetic routes could potentially be adapted from

methods used for structurally similar compounds. The synthesis of related N-alkylated and O-

alkylated aniline derivatives often involves multi-step reactions. For instance, the synthesis of

N-methylated norbelladine derivatives involves the formation of imine intermediates followed by

hydrogenation and N-methylation. The synthesis of other substituted anilines may involve

etherification reactions.

Biological Activity and Signaling Pathways
There is no published data on the biological activity or the signaling pathways associated with

Benzenamine, 2-[(hexyloxy)methyl]-.

However, the benzenamine (aniline) scaffold is present in a wide range of biologically active

molecules. Aniline and its derivatives are used in the manufacturing of pharmaceuticals, dyes,

and agricultural chemicals.[3] For example, some substituted anilines have been investigated

for their antimicrobial properties.[2] The biological activity of such compounds is highly

dependent on the nature and position of the substituents on the aniline ring.

Given the absence of specific data, any investigation into the biological effects of

Benzenamine, 2-[(hexyloxy)methyl]- would require de novo screening and mechanistic

studies.

Conclusion
Benzenamine, 2-[(hexyloxy)methyl]- is a chemical entity for which the basic molecular

formula and weight can be determined from its name. However, there is a significant gap in the

scientific literature regarding its synthesis, experimental properties, and biological functions.

This presents an opportunity for novel research to characterize this compound and explore its

potential applications in medicinal chemistry, materials science, or other fields of chemical

research. Any future studies on this molecule would be foundational in establishing its chemical

and biological profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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